![molecular formula H3O4PZn B036437 Zinc Phosphate CAS No. 7779-90-0](/img/structure/B36437.png)
Zinc Phosphate
Overview
Description
Zinc Phosphate is widely used as a corrosion resistant coating on metal surfaces either as part of an electroplating process or applied as a primer pigment (see also red lead). It has largely displaced toxic materials based on lead or chromium, and by 2006 it had become the most commonly used corrosion inhibitor. This compound dental cement is one of the oldest and widely used dental cements. It is commonly used for luting permanent metal and zirconium dioxide.
Scientific Research Applications
1. Electron Beam Induced Phase Transformation
Zinc phosphate, commonly used in biomaterial and industrial fields, undergoes significant phase and microstructure changes when exposed to an electron beam. This phenomenon, studied using transmission electron microscopy (TEM) and scanning transmission electron microscopy (STEM), results in dehydration and subsequent microstructural changes. This research enhances the understanding of this compound coatings' microstructure, crucial for industrial and medical applications (He, Zhang, Lu, & Yassar, 2014).
2. Bone Repair and Regeneration
Research indicates that the incorporation of zinc into calcium phosphate, closely related to this compound, enhances bone repair. Zinc's stimulatory effects on bone formation and inhibitory effects on osteoclastic bone resorption were assessed in animal studies, revealing zinc-doped calcium phosphate's potential as a biomaterial for bone regeneration (Cruz et al., 2018).
3. Anticorrosive Performance in Coatings
This compound serves as an effective anticorrosive agent in coatings, providing protection against corrosion in aggressive environments. It is often compared with traditional zinc-free compounds, showcasing its superior protective performance in painted steel panels (El-Hamid et al., 2011).
4. Therapeutic Effect on Osteoporotic Mice
Zinc-containing tricalcium phosphate, produced from calcium carbonate exoskeletons, shows therapeutic efficacy in treating osteoporotic mice. This biomimetic approach leads to significant bone growth and prevention of bone loss, indicating its potential for medical applications in bone health (Chou et al., 2013).
5. Enhancement of Coating Performance
Zinc aluminium phosphate, a modified form of this compound, enhances the protective and physical-mechanical properties of polyurethane coatings. This modification shows superior performance compared to conventional this compound, indicating its value in advanced protective coatings (Darvish, Naderi, & Attar, 2016).
6. Dental and Orthopedic Applications
This compound's interaction with various materials and its properties as a biomaterial have been extensively studied for use in dentistry and orthopedic applications, such as bone grafts and dental cements. Its biocompatibility and ability to interact with different compounds make it a valuable material in these fields (Various Authors, 2011-2023).
Mechanism of Action
Target of Action
Zinc Phosphate (Zn3(PO4)2) is an inorganic compound that primarily targets metal surfaces, acting as a corrosion-resistant coating . In the field of dentistry, it is used as a cement for permanent metal and zirconium dioxide restorations . It also interacts with various enzymes and transcription factors within biological systems .
Mode of Action
This compound forms a protective layer on metal surfaces, preventing corrosion and enhancing durability . In dentistry, it is mixed with zinc oxide (ZnO) and magnesium oxide (MgO) powders along with a liquid consisting principally of phosphoric acid, water, and buffers to form a cement . On a cellular level, zinc is known to bind to around 3000 proteins in vivo, representing about 10% of the human proteome .
Biochemical Pathways
This compound plays a significant role in various biochemical pathways and cellular functions, such as response to oxidative stress, homeostasis, immune responses, DNA replication, DNA damage repair, cell cycle progression, apoptosis, and aging . It is required for the synthesis of protein and collagen, thus contributing to wound healing and maintaining healthy skin .
Pharmacokinetics
This compound is a white solid that is insoluble in water . This property affects its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, limiting its bioavailability. It is soluble in inorganic acids, ammonia, and ammonium salt solutions .
Result of Action
The molecular and cellular effects of this compound’s action are diverse. It contributes to the corrosion resistance of metal surfaces . In biological systems, it influences numerous physiological processes, including cell cycle progression, immune functions, and many other physiological procedures .
Action Environment
Environmental factors significantly influence the action, efficacy, and stability of this compound. For instance, the solubility of this compound in water decreases with increasing temperature . In biological systems, the availability of other nutrients in the environment influences the homeostasis of zinc within plants . Furthermore, the pH of the environment can affect the availability of zinc, especially in soils of low soluble organic matter .
Future Directions
Zinc Phosphate shows potential as a micronutrient in fertilizers. Given zinc’s essential role in plant growth, its inclusion in fertilizers could help improve crop yields . Owing to its thermal stability, there are ongoing studies examining this compound’s role as a potential flame retardant in certain applications . In the glass and ceramics industry, this compound may be used to produce specialized glass products that require unique properties .
Biochemical Analysis
Biochemical Properties
These enzymes, located on the external layer of the cell membrane, catalyze the hydrolysis of organic phosphate esters present in the extracellular space . Zinc and magnesium are significant co-factors for the biological activity of these enzymes .
Cellular Effects
The effects of Zinc Phosphate on cells are largely mediated through its interaction with ALPs. These enzymes are available in various body tissues and have distinct physiochemical properties . They influence cell function by catalyzing biochemical reactions involving phosphate esters .
Molecular Mechanism
At the molecular level, this compound exerts its effects through its role as a co-factor for ALPs. These enzymes require three metal ions, including two Zinc ions and one Magnesium ion, in their active site for their biological activity .
Metabolic Pathways
This compound is involved in the metabolic pathways related to the function of ALPs. These enzymes can hydrolyze or transphosphorylate a wide variety of phosphated compounds .
Subcellular Localization
The subcellular localization of this compound is likely related to the localization of ALPs, as these enzymes are its primary interaction partners. ALPs are located primarily in the ectoplasm and are anchored to the plasma membrane .
Properties
{ "Design of the Synthesis Pathway": "The synthesis of Zinc Phosphate can be achieved through a precipitation reaction between Zinc Nitrate and Sodium Phosphate. The reaction is carried out in an aqueous medium at room temperature and neutral pH. The precipitate obtained is then washed and dried to obtain the final product.", "Starting Materials": [ "Zinc Nitrate", "Sodium Phosphate", "Distilled Water" ], "Reaction": [ "Step 1: Dissolve 0.1 mole of Zinc Nitrate in 100 mL of distilled water in a beaker.", "Step 2: Dissolve 0.1 mole of Sodium Phosphate in 100 mL of distilled water in a separate beaker.", "Step 3: Slowly add the Sodium Phosphate solution to the Zinc Nitrate solution with constant stirring.", "Step 4: The formation of a white precipitate of Zinc Phosphate indicates the completion of the reaction.", "Step 5: Allow the precipitate to settle and then filter it using a Buchner funnel.", "Step 6: Wash the precipitate with distilled water to remove any impurities.", "Step 7: Dry the precipitate at 100°C for 2 hours to obtain the final product, Zinc Phosphate." ] } | |
CAS No. |
7779-90-0 |
Molecular Formula |
H3O4PZn |
Molecular Weight |
163.4 g/mol |
IUPAC Name |
phosphoric acid;zinc |
InChI |
InChI=1S/H3O4P.Zn/c1-5(2,3)4;/h(H3,1,2,3,4); |
InChI Key |
OXHXATNDTXVKAU-UHFFFAOYSA-N |
SMILES |
[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2] |
Canonical SMILES |
OP(=O)(O)O.[Zn] |
13847-22-8 14332-60-6 7779-90-0 |
|
physical_description |
DryPowder; Liquid; OtherSolid, Liquid; WetSolid |
Pictograms |
Environmental Hazard |
Synonyms |
PHOSPHORIC ACID ZINC SALT; ZINC PHOSPHATE TRIBASIC; ZINC PHOSPHATE (ORTHO); ZINC PHOSPHATE; ZINC ORTHOPHOSPHATE; bonderite40; bonderite880; c.i.77964 |
Origin of Product |
United States |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Synthesis routes and methods IV
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Synthesis routes and methods V
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of the most common form of zinc phosphate found in these studies?
A1: The most commonly encountered form of this compound in these studies is this compound tetrahydrate, with the molecular formula Zn₃(PO₄)₂·4H₂O [, , ]. Its molecular weight is 458.14 g/mol.
Q2: What spectroscopic techniques were used to characterize this compound in these studies?
A2: Several spectroscopic techniques were employed to characterize this compound, including: * X-ray diffraction (XRD) to determine crystal structure and phase identification [, , , , ].* Infrared (IR) spectroscopy to analyze chemical bonds and identify functional groups []. * Raman spectroscopy to identify and quantify components and study surface structure [].* Energy-dispersive X-ray spectroscopy (EDS) to determine elemental composition [, ]. * X-ray photoelectron spectroscopy (XPS) to analyze elemental composition and chemical states of elements [].* Scanning electron microscopy (SEM) to visualize surface morphology and microstructure [, , , , , , ].
Q3: How does the microstructure of this compound cement change with the addition of zinc oxide nanoparticles?
A3: The addition of zinc oxide nanoparticles to this compound cement leads to a denser microstructure with reduced cracks and a more homogeneous distribution of the nanoparticles []. This improvement in microstructure contributes to enhanced hardness and compressive strength of the cement.
Q4: How does the presence of iron impurities affect amorphous this compound?
A4: Iron impurities significantly inhibit the recrystallization of amorphous this compound []. During ball-milling, iron gets oxidized and incorporated into the this compound structure, replacing some zinc ions and creating zinc vacancies. These vacancies, coupled with Fe³⁺, bind water molecules more strongly, reducing water mobility and hindering recrystallization.
Q5: How do the anti-alkaline properties of this compound crystal films change with varying manganese content?
A5: As the manganese content in this compound crystal films increases, their resistance to alkaline solutions improves, particularly in highly alkaline environments (pH 13) []. This enhancement is attributed to the modification of the chemical structure of the this compound crystal films by manganese ions.
Q6: Does the addition of stannous fluoride to this compound cement affect its physical properties?
A6: While previous studies suggested minimal impact on setting time and compressive strength when replacing water with stannous fluoride solution [], further research is needed to assess the effects of higher fluoride concentrations on other properties like consistency, film thickness, solubility, and disintegration [].
Q7: What factors affect the quality of this compound coatings on steel in the automotive industry?
A7: The quality of this compound coatings on steel is significantly influenced by the surface characteristics of the steel substrate []. For example, the presence of residual zinc on one-side electrogalvanized steel can lead to less phosphorus incorporation in the coating, affecting its adhesion and anti-corrosion properties.
Q8: What are the advantages of using this compound as a pigment in waterborne epoxy paints for steel protection?
A8: this compound pigments in waterborne epoxy paints provide efficient steel protection due to both barrier effects and the formation of a stable ferric phosphate layer []. This dual action effectively inhibits corrosion, even under damaged coating areas.
Q9: What are the potential applications of this compound cement in biomedical fields?
A9: Research suggests that this compound cement exhibits biocompatibility with human osteoblast-like cells [, ]. This finding suggests potential applications in bone contact applications, although further in vivo studies are needed to confirm its suitability.
Q10: How does this compound interact with stainless steel in dental applications?
A10: this compound cement exhibits varying bond strengths with different dental materials []. For example, it shows lower bond strength to stainless steel compared to glass ionomer cement and polycarboxylate cement.
Q11: What is the impact of incorporating Bioglass® powder into this compound cement?
A11: The incorporation of Bioglass® powder into this compound cement enhances its bioactivity, promoting the formation of a Ca-P layer on its surface in simulated body fluid []. This modification improves cell attachment and activity without significantly impacting the cement's mechanical or physicochemical properties.
Q12: Can temporary cement cleaning methods impact the retention of crowns cemented with this compound cement?
A12: The use of temporary cement and its cleaning methods can affect the retention of permanently cemented crowns []. While air-abrasion after temporary cement removal improves the retention of crowns cemented with this compound cement, using temporary cement generally reduces the retention of crowns cemented with resin-modified glass ionomer cement.
Q13: How does the micro-osmosis of Mineral Trioxide Aggregate (MTA) compare to this compound cement when used as a cement for casting dowel pins?
A13: MTA exhibits significantly lower micro-osmosis compared to this compound cement when used as a cement for casting dowel pins []. This superior performance suggests that MTA might be a better choice for minimizing microleakage and potential bacterial contamination in dental applications.
Q14: What are the environmental concerns related to traditional this compound treatments, and what are the alternatives?
A15: Traditional this compound treatments often generate sludge, raising environmental concerns. To address this, researchers are exploring alternative this compound treating solutions that are sludge-free and environmentally friendly []. These solutions typically involve specific molar ratios of zinc, phosphoric acid, and nitric acid, along with additives to control the reaction and prevent sludge formation.
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